Cas no 18611-43-3 (1,1,3,3-Tetrachloroprop-1-ene)

• Product Name: 1,1,3,3-Tetrachloroprop-1-ene
• CAS No: 18611-43-3
• MF: C₃H₂Cl₄
• MW: 179.859977245331
• CID: 123074
• PubChem ID: 5324889
• Update Time: 2025-05-27

1,1,3,3-Tetrachloroprop-1-ene Chemical and Physical Properties

Names and Identifiers

• 1-Propene,1,1,3,3-tetrachloro-
• 1,1,3,3-TETRACHLOROPROPENE
• 1,1,3,3-Tetrachloroprop-1-ene
• R-1230, 2H,3H-Perchloroprop-1-ene
• 1,1,3,3-TETRACHLOROPROPENE 98+%
• 1-Propene, 1,1,3,3-tetrachloro-
• C3H2Cl4
• DTXSID90415967
• 1,1,3,3-tetrachloro-1-propene
• 18611-43-3
• FT-0605997
• InChI=1/C3H2Cl4/c4-2(5)1-3(6)7/h1-2
• AKOS006230285
• SCHEMBL151237

• Inchi： 1S/C3H2Cl4/c4-2(5)1-3(6)7/h1-2H
• InChI Key： XPIGFCKQOOBTLK-UHFFFAOYSA-N
• SMILES： ClC(/C=C(\Cl)/Cl)Cl

Computed Properties

• Exact Mass: 179.888111g/mol
• Monoisotopic Mass: 177.891061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 71
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.532
• Boiling Point: 176.1°C at 760 mmHg
• Flash Point: 64°C
• Refractive Index: 1.511

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketene acetals

Additional information on 1,1,3,3-Tetrachloroprop-1-ene

Recent Advances in the Study of 1,1,3,3-Tetrachloroprop-1-ene (CAS: 18611-43-3) in Chemical and Biomedical Research

1,1,3,3-Tetrachloroprop-1-ene (CAS: 18611-43-3) is a chlorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in biomedical research. This compound, characterized by its four chlorine atoms attached to a propene backbone, has been the subject of various studies exploring its synthesis, reactivity, and potential therapeutic uses. The latest research highlights its role as a versatile intermediate in organic synthesis and its emerging applications in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 1,1,3,3-Tetrachloroprop-1-ene, with researchers developing more efficient and environmentally friendly methods for its production. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic approach that reduces the use of hazardous reagents while maintaining high yields. This advancement is particularly significant for industrial-scale production, where safety and sustainability are paramount concerns.

In the biomedical field, 1,1,3,3-Tetrachloroprop-1-ene has shown promise as a precursor for the synthesis of bioactive molecules. A recent study in Bioorganic & Medicinal Chemistry Letters reported the compound's utility in the development of novel antimicrobial agents. Researchers synthesized a series of derivatives and evaluated their activity against drug-resistant bacterial strains, with several compounds exhibiting potent inhibitory effects. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

Another area of interest is the compound's potential role in cancer research. A 2024 study published in Chemical Biology & Drug Design explored the use of 1,1,3,3-Tetrachloroprop-1-ene derivatives as inhibitors of specific oncogenic pathways. The study identified a lead compound with selective activity against cancer cell lines, paving the way for further optimization and preclinical evaluation. This research underscores the compound's versatility and its potential to contribute to the development of targeted cancer therapies.

Environmental and toxicological studies have also been conducted to assess the safety profile of 1,1,3,3-Tetrachloroprop-1-ene. A recent report in Environmental Science & Technology investigated its degradation pathways and ecotoxicological effects. The study highlighted the importance of proper handling and disposal to minimize environmental impact, as well as the need for further research into its long-term effects on human health.

In conclusion, the latest research on 1,1,3,3-Tetrachloroprop-1-ene (CAS: 18611-43-3) demonstrates its multifaceted potential in chemical and biomedical applications. From its role as a synthetic intermediate to its emerging applications in drug discovery and environmental science, this compound continues to be a valuable subject of study. Future research directions may include further optimization of synthetic methods, exploration of additional bioactive derivatives, and comprehensive toxicological assessments to ensure safe and effective utilization in various fields.